Cas no 31852-10-5 (Propanoic acid,thiobis-, dioctadecyl ester (9CI))

Propanoic acid,thiobis-, dioctadecyl ester (9CI) structure
31852-10-5 structure
Product Name:Propanoic acid,thiobis-, dioctadecyl ester (9CI)
CAS No:31852-10-5
MF:C42H82O4S
MW:683.163093090057
CID:307289
Update Time:2026-05-14

Propanoic acid,thiobis-, dioctadecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,thiobis-, dioctadecyl ester (9CI)
    • dioctadecyl 2,2'-sulfanediyldipropanoate
    • dioctadecyl 3,3'-sulfanediyldipropanoate
    • Dioctadecyl thiodipropionate
    • Propanoic acid, thiobis- dioctadecyl ester
    • Propionic acid, thiodi-, dioctadecyl ester
    • Inchi: InChI=1S/C42H82O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37-45-41(43)35-39-47-40-36-42(44)46-38-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-40H2,1-2H3
    • InChI Key: PWWSSIYVTQUJQQ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCOC(CCSCCC(OCCCCCCCCCCCCCCCCCC)=O)=O

Computed Properties

  • Exact Mass: 682.59376
  • Monoisotopic Mass: 682.593382
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 42
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.9

Experimental Properties

  • Density: 0.919
  • Boiling Point: 704.8°Cat760mmHg
  • Flash Point: 323.7°C
  • Refractive Index: 1.472
  • PSA: 52.6
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